Cas no 1806900-57-1 (Ethyl 6-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 6-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-acetate
• CAS No: 1806900-57-1
• MF: C₁₁H₁₁BrClF₂NO₂
• MW: 342.564348459244
• CID: 4871092
• Update Time: 2025-08-03

Ethyl 6-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H11BrClF2NO2/c1-2-18-9(17)4-8-10(11(14)15)7(13)3-6(5-12)16-8/h3,11H,2,4-5H2,1H3
• InChI Key： KNIADVOHBGZYAY-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(F)F)C(CC(=O)OCC)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-acetate

Ethyl 6-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1806900-57-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1806900-57-1, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural framework that makes it an invaluable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a bromomethyl moiety, a chloro substituent, and a difluoromethyl group, endows this compound with distinct reactivity patterns that are exploited in the development of novel therapeutic agents.

The compound's molecular structure, characterized by a pyridine core substituted with an acetoate group at the 2-position, a bromomethyl group at the 6-position, and a chloro group at the 4-position, along with the incorporation of a difluoromethyl group at the 3-position, positions it as a critical building block in medicinal chemistry. These structural features not only facilitate diverse synthetic transformations but also contribute to the compound's potential pharmacological properties. The acetoate group, for instance, can be readily modified through ester hydrolysis or transesterification reactions, allowing for further functionalization and the introduction of additional pharmacophores.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways relevant to human health. The bromomethyl and chloro substituents on Ethyl 6-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-acetate provide excellent handles for further derivatization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic scaffolds that are often found in biologically active compounds. Moreover, the difluoromethyl group is known to enhance metabolic stability and binding affinity to biological targets, making it a desirable feature in drug design.

The pharmaceutical industry has increasingly leveraged this compound in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. For instance, recent studies have highlighted the utility of Ethyl 6-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-acetate as a precursor in developing novel inhibitors of tyrosine kinases. These kinases are overexpressed in many cancerous cells and are implicated in tumor growth and progression. By designing molecules that specifically inhibit these kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects.

Additionally, the compound has shown promise in the development of antiviral agents. The structural motifs present in Ethyl 6-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-acetate can be incorporated into molecules that target viral proteases or polymerases, disrupting critical steps in the viral replication cycle. The bromomethyl and chloro groups facilitate modifications that can lead to high-affinity binding to viral enzymes, while the difluoromethyl group contributes to resistance against metabolic degradation. Such features are essential for designing antiviral drugs that can effectively combat emerging viral threats.

The synthesis of Ethyl 6-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-acetate itself is an intricate process that requires careful optimization to ensure high yield and purity. Typical synthetic routes involve multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation reactions to introduce the chloro and bromo substituents, protection-deprotection strategies to handle the reactive acetoate group, and fluorination techniques to incorporate the difluoromethyl moiety. Advanced synthetic methodologies such as transition-metal-catalyzed reactions have been employed to enhance reaction efficiency and selectivity.

The growing demand for this compound underscores its importance in pharmaceutical research and development. As drug discovery efforts continue to evolve, Ethyl 6-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-acetate is expected to remain a cornerstone in synthesizing novel therapeutic agents. Its unique structural features offer unparalleled flexibility for medicinal chemists to design molecules with tailored biological activities. Furthermore, advancements in synthetic chemistry are likely to further streamline its production, making it more accessible for industrial applications.

In conclusion, Ethyl 6-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1806900-57-1) is a pivotal intermediate in modern pharmaceutical synthesis. Its multifunctional structure enables diverse synthetic pathways and contributes significantly to the development of innovative therapeutic agents targeting various diseases. As research progresses, this compound will continue to play a vital role in advancing drug discovery efforts worldwide.